Cas no 145306-21-4 (6-Bromo-2,3,3-trimethyl-3H-indole)

6-Bromo-2,3,3-trimethyl-3H-indole structure
145306-21-4 structure
Product Name:6-Bromo-2,3,3-trimethyl-3H-indole
CAS No:145306-21-4
MF:C11H12BrN
MW:238.123682022095
CID:2777917
PubChem ID:67309112
Update Time:2025-04-21

6-Bromo-2,3,3-trimethyl-3H-indole Chemical and Physical Properties

Names and Identifiers

    • DTXSID00736812
    • SCHEMBL2184823
    • 6-Bromo-2,3,3-trimethyl-3H-indole
    • 145306-21-4
    • Inchi: 1S/C11H12BrN/c1-7-11(2,3)9-5-4-8(12)6-10(9)13-7/h4-6H,1-3H3
    • InChI Key: SKUKGKAUVXUSKE-UHFFFAOYSA-N
    • SMILES: BrC1C=CC2=C(C=1)N=C(C)C2(C)C

Computed Properties

  • Exact Mass: 237.01531Da
  • Monoisotopic Mass: 237.01531Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 12.4Ų
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